Cas no 869802-73-3 (A-850002)

A-850002 structure
A-850002 Chemical and Physical Properties
Names and Identifiers
-
- T29513
- 13-(dimethylamino)-5-(4-methylphenyl)-8-thia-3,5,11-triazatricyclo[7.4.0.0^{2,7}]trideca-1(13),2(7),3,9,11-pentaen-6-one
- 13-(dimethylamino)-5-(4-methylphenyl)-8-thia-3,5,11-triazatricyclo(7.4.0.0^(2,7))trideca-1(13),2(7),3,9,11-pentaen-6-one
- 9-dimethylamino-3-(4-methylphenyl)-3H-5-thia-1,3,7-triazafluoren-4-one
- AKOS040750021
- 869802-73-3
- compound 28b [PMID: 16279797]
- BDBM50177062
- SCHEMBL6102967
- A 850002
- 13-(Dimethylamino)-5-(4-methylphenyl)-8-thia-3,5,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-6-one
- 9-dimethylamino-3-(4-methylphenyl)-3h-5-thia-1,3,6-triazafluoren-4-one
- CHEMBL223869
- A850002
- compound 28b (PMID: 16279797)
- A-850002
- Q27074088
- GTPL6355
-
- Inchi: 1S/C18H16N4OS/c1-11-4-6-12(7-5-11)22-10-20-16-15-13(21(2)3)8-19-9-14(15)24-17(16)18(22)23/h4-10H,1-3H3
- InChI Key: LPWKFUVWWQYLOD-UHFFFAOYSA-N
- SMILES: N(C1C=NC=C2SC3C(N(C4C=CC(C)=CC=4)C=NC=3C=12)=O)(C)C
Computed Properties
- Exact Mass: 336.10448232g/mol
- Monoisotopic Mass: 336.10448232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 517
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77Ų
- XLogP3: 3.2
A-850002 Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI TAO SHU Biotechnology Co., Ltd. | T29513-5 mg |
A-850002 |
869802-73-3 | 5mg |
¥7000.00 | 2023-02-15 | ||
SHANG HAI TAO SHU Biotechnology Co., Ltd. | T29513-5mg |
A-850002 |
869802-73-3 | 5mg |
¥ 7000 | 2023-09-07 |
A-850002 Related Literature
-
Ling-Bao Xing,Xiao-Jun Wang,Cheng-Juan Wu,Bin Chen,Hai-Feng Ji,Li-Zhu Wu,Chen-Ho Tung Anal. Methods, 2017,9, 3356-3360
-
Hui Yang,Kou-Sen Cao,Wen-Hua Zheng Chem. Commun., 2017,53, 3737-3740
-
Jiale Huang,Mingyu Zhang,Jing Wang,Xijun Hu,Frank L. Y. Lam J. Mater. Chem. A, 2015,3, 789-796
-
Kyung-Hee Park,Marshal Dhayal RSC Adv., 2015,5, 33503-33514
-
Susana Ibáñez,Radu Silaghi-Dumitrescu,Pablo J. Sanz Miguel,Deepali Gupta,Bernhard Lippert Dalton Trans., 2012,41, 6094-6103
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